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Compound of Interest

Compound Name: Sieboldin

Cat. No.: B600483

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Sieboldin is a specialized secondary metabolite belonging to the dihydrochalcone group of
flavonoids.[1][2] While many flavonoids are widely distributed in the plant kingdom, sieboldin is
found in high concentrations almost exclusively in some wild Malus (apple) species, such as
Malus toringo and Malus micromalus.[1][2] This restricted natural occurrence, coupled with its
potential biological activities, makes sieboldin a compound of significant interest for
phytochemical, pharmacological, and drug development research. This technical guide
provides an in-depth overview of sieboldin, focusing on its biosynthesis, quantification, and
biological activities, with a particular emphasis on experimental protocols and the signaling
pathways it may modulate.

Chemical Profile

e Chemical Name: 3-(3,4-dihydroxyphenyl)-1-[2,6-dihydroxy-4-[3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxyphenyl]propan-1-one[3]

e Molecular Formula: C21H24011[3]
e Molecular Weight: 452.4 g/mol [3]

e Class: Dihydrochalcone, Flavonoid Glycoside
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Figure 1: Chemical structure of Sieboldin.

Biosynthesis of Sieboldin in Malus

Sieboldin biosynthesis is a branch of the broader flavonoid pathway, which originates from the
phenylpropanoid metabolic pathway.[4][5] The key precursor for dihydrochalcones in Malus is
phloretin. The biosynthesis of sieboldin is believed to involve a key hydroxylation step.[1] A
putative dihydrochalcone 3-hydroxylase (DHC3H) has been identified in wild Malus species
that accumulate sieboldin, suggesting its role in the synthesis of this compound in vivo.[1][2]

The proposed biosynthetic pathway for sieboldin likely involves the glycosylation of 3-
hydroxyphloretin.[6] This pathway highlights the enzymatic machinery present in certain wild
Malus species that is absent or less active in domesticated apples (Malus x domestica), which
primarily accumulate phloridzin (phloretin 2'-O-glucoside).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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